Cas no 6068-99-1 (phosphorodichloridous acid pentyl ester)
6068-99-1 structure
Product Name:phosphorodichloridous acid pentyl ester
CAS No:6068-99-1
MF:C5H11Cl2OP
MW:189.020000696182
CID:3037392
PubChem ID:54428070
Update Time:2025-04-21
phosphorodichloridous acid pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- phosphorodichloridous acid pentyl ester
- Dichlor-pentyl-phosphit;pentyl dichlorophosphite;
- 6068-99-1
- SCHEMBL459859
-
- Inchi: 1S/C5H11Cl2OP/c1-2-3-4-5-8-9(6)7/h2-5H2,1H3
- InChI Key: WFNOFYSRQYQOOP-UHFFFAOYSA-N
- SMILES: ClP(OCCCCC)Cl
Computed Properties
- Exact Mass: 187.99200
- Monoisotopic Mass: 187.9924574Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 60.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 22.82000
- LogP: 3.89770
phosphorodichloridous acid pentyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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